4-(isopropylthio)-N-(4-sulfamoylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(isopropylthio)-N-(4-sulfamoylphenyl)benzamide” is a complex organic compound. It contains an isopropylthio group, a sulfamoylphenyl group, and a benzamide group . These functional groups suggest that this compound might have interesting chemical properties and potential applications, especially in the field of medicinal chemistry .
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through condensation reactions . For example, imine derivatives can be obtained by condensation of sulfanilamide with substituted aromatic aldehydes .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the benzamide group might undergo hydrolysis, and the isopropylthio group might participate in substitution reactions .Scientific Research Applications
Carbonic Anhydrase Inhibition
A study by Ulus et al. (2013) synthesized novel acridine and bis acridine sulfonamide compounds, including 4-amino-N-(4-sulfamoylphenyl)benzamide, and investigated their inhibitory activity against cytosolic carbonic anhydrase isoforms II and VII. The compounds showed high affinity for these isoforms, with inhibition constants in the nanomolar range, suggesting potential applications in treating conditions where carbonic anhydrase is a therapeutic target (Ulus et al., 2013).
Antiproliferative Effects in Cancer
Rotili et al. (2012) explored the antiproliferative effects of benzamide and anilide derivatives, including those related to 4-(isopropylthio)-N-(4-sulfamoylphenyl)benzamide, in cancer cells and cancer stem cells. These compounds showed significant apoptosis induction and potent antiproliferative agents, particularly against colorectal carcinoma and glioblastoma multiforme cancer stem cells (Rotili et al., 2012).
Synthesis and Biological Evaluation
Angapelly et al. (2018) synthesized 4-sulfamoylphenyl/sulfocoumarin benzamides and evaluated their inhibition profiles against human carbonic anhydrase isoforms. These compounds selectively inhibited certain isoforms in the nanomolar range, highlighting their potential as targeted inhibitors for treating diseases associated with specific carbonic anhydrase isoforms (Angapelly et al., 2018).
Corrosion Inhibition
Tezcan et al. (2018) studied a new sulphur-containing Schiff base (4-((thiophene-2-ylmethylene)amino)benzamide) on mild steel corrosion inhibition in HCl solution. The compound showed high inhibition efficiency, suggesting its potential as a corrosion inhibitor in industrial applications (Tezcan et al., 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-propan-2-ylsulfanyl-N-(4-sulfamoylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S2/c1-11(2)22-14-7-3-12(4-8-14)16(19)18-13-5-9-15(10-6-13)23(17,20)21/h3-11H,1-2H3,(H,18,19)(H2,17,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HONMDGVQZMLZAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(isopropylthio)-N-(4-sulfamoylphenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.